Cas no 1379364-34-7 (S-(3-Chloro-5-fluorophenyl) ethanethioate)

• Product Name: S-(3-Chloro-5-fluorophenyl) ethanethioate
• CAS No: 1379364-34-7
• MF: C₈H₆ClFOS
• MW: 204.649043560028
• CID: 5744646
• PubChem ID: 91656039
• Update Time: 2026-03-11

S-(3-Chloro-5-fluorophenyl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• S-3-Chloro-5-fluorophenylthioacetate
• 1379364-34-7
• S-(3-Chloro-5-fluorophenyl) ethanethioate
• S-(3-Chloro-5-fluorophenyl)ethanethioate
• 1-[(3-CHLORO-5-FLUOROPHENYL)SULFANYL]ETHAN-1-ONE
• Ethanethioic acid, S-(3-chloro-5-fluorophenyl) ester

• MDL： MFCD15145726
• Inchi： 1S/C8H6ClFOS/c1-5(11)12-8-3-6(9)2-7(10)4-8/h2-4H,1H3
• InChI Key： VCDBZPDOWJQSFC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)SC(C)=O)F

Computed Properties

• Exact Mass: 203.9811918g/mol
• Monoisotopic Mass: 203.9811918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 265.2±30.0 °C(Predicted)